Cas no 53118-99-3 (1,4,8,11-Tetraazacyclotetradecane, 1-methyl-)
53118-99-3 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane, 1-methyl-
CAS No:53118-99-3
MF:C11H26N4
MW:214.350942134857
CID:358016
PubChem ID:14029290
Update Time:2025-04-19
1,4,8,11-Tetraazacyclotetradecane, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetraazacyclotetradecane, 1-methyl-
- 1-methyl-1,4,8,11-tetrazacyclotetradecane
- 1-methyl-1,4,8,11-tetraazacyclotetradecane
- methyl-1,4,8,11-tetraazacyclo-tetradecane
- SCHEMBL3107792
- 53118-99-3
- DTXSID40554653
-
- Inchi: 1S/C11H26N4/c1-15-10-3-6-13-8-7-12-4-2-5-14-9-11-15/h12-14H,2-11H2,1H3
- InChI Key: GWXSMIOWBINEFF-UHFFFAOYSA-N
- SMILES: N1(C)CCNCCCNCCNCCC1
Computed Properties
- Exact Mass: 214.21598
- Monoisotopic Mass: 214.21574685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 39.3Ų
Experimental Properties
- PSA: 39.33
1,4,8,11-Tetraazacyclotetradecane, 1-methyl- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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